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Compound of Interest

Compound Name: Paldimycin B

Cat. No.: B10785353

For Researchers, Scientists, and Drug Development Professionals

Abstract

Paldimycin B is a semi-synthetic antibiotic derived from Streptomyces paulus. As a member of
the paulomycin family, it exhibits potent activity against a range of Gram-positive bacteria.[1]
This document provides detailed application notes and protocols for the laboratory use of
Paldimycin B, including its formulation, mechanism of action, and methodologies for key

experiments.

Chemical and Physical Properties

Paldimycin B is a complex glycosidic antibiotic. A summary of its key properties is provided in
Table 1.

Table 1: Chemical and Physical Properties of Paldimycin B

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b10785353?utm_src=pdf-interest
https://www.benchchem.com/product/b10785353?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/3583912/
https://www.benchchem.com/product/b10785353?utm_src=pdf-body
https://www.benchchem.com/product/b10785353?utm_src=pdf-body
https://www.benchchem.com/product/b10785353?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10785353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Property Value Reference
CAS Number 101411-71-6 [2]
Molecular Formula Ca3He2N4023S3 [2]
Molecular Weight 1099.15 g/mol [2]
Appearance Solid powder [2]
- Soluble in Dimethyl Sulfoxide

Solubility [2]

(DMSO)

Short term (days to weeks): 0-

4°C, dry and dark. Long term
Storage [2]

(months to years): -20°C, dry
and dark.

Mechanism of Action: Inhibition of Protein

Synthesis

Paldimycin B exerts its antibacterial effect by inhibiting protein synthesis. Its primary target is
the bacterial Elongation Factor Tu (EF-Tu).[3] EF-Tu is a crucial GTPase that facilitates the
delivery of aminoacyl-tRNA to the ribosome during the elongation phase of translation.

Paldimycin B binds to EF-Tu, preventing the release of the EF-Tu-GDP complex from the
ribosome after GTP hydrolysis. This stalls the ribosome, leading to a cessation of protein

synthesis and ultimately inhibiting bacterial growth.
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Ribosome

@Ie/ Codon Recognition

Prepare 0.5 McFarland Prepare Serial Dilutions
Bacterial Inoculum of Paldimycin B in Broth

N/

Cnoculate Microtiter Plate

(5 x 1075 CFU/mL final)

Incubate at 35°C
for 16-20 hours

Read MIC
(Lowest concentration with
no visible growth)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Paulomycin-related antibiotics: paldimycins and antibiotics 273a2. Isolation and
characterization - PubMed [pubmed.ncbi.nim.nih.gov]

2. medkoo.com [medkoo.com]

3. What are EF-Tu inhibitors and how do they work? [synapse.patsnhap.com]

To cite this document: BenchChem. [Paldimycin B: Application Notes and Protocols for
Laboratory Use]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10785353#paldimycin-b-formulation-for-laboratory-
use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b10785353?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/3583912/
https://pubmed.ncbi.nlm.nih.gov/3583912/
https://www.medkoo.com/products/21823
https://synapse.patsnap.com/article/what-are-ef-tu-inhibitors-and-how-do-they-work
https://www.benchchem.com/product/b10785353#paldimycin-b-formulation-for-laboratory-use
https://www.benchchem.com/product/b10785353#paldimycin-b-formulation-for-laboratory-use
https://www.benchchem.com/product/b10785353#paldimycin-b-formulation-for-laboratory-use
https://www.benchchem.com/product/b10785353#paldimycin-b-formulation-for-laboratory-use
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10785353?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10785353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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